N-((4-butyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[(4-butyl-5-methylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C16H22N4O2S/c1-4-5-10-20-14(18-19-16(20)23-3)11-17-15(21)12-6-8-13(22-2)9-7-12/h6-9H,4-5,10-11H2,1-3H3,(H,17,21)
• InChI Key: UPMRWVBGFOAYOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=C1SC)CNC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C16H22N4O2S
• Molecular Weight: 334.4 g/mol

Description

N-((4-butyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide, also known as BMTM, is a chemical compound that has been studied for its potential application in scientific research. BMTM belongs to the class of triazole compounds, which have gained attention due to their diverse biological activities.

Scientific Research Applications

Antimicrobial Applications

Research has shown that derivatives similar to N-((4-butyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide exhibit significant antimicrobial properties. These compounds have been tested for their efficacy against a range of bacterial and fungal strains, demonstrating potential therapeutic intervention for microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013). Another study explored the synthesis and antimicrobial screening of thiazole derivatives, revealing valuable insights into their role in combating microbial diseases (Desai, Rajpara, & Joshi, 2013).

Anticancer Activities

Certain derivatives of N-((4-butyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide have been investigated for their anticancer potential. For instance, compounds synthesized with similar structures have shown significant antiproliferative effects against various cancer cell lines, including human colon cancer, breast cancer, and myelogenous leukemia (Božić et al., 2017). Another study focused on the synthesis and anticancer evaluation of triazole derivatives, demonstrating their potential against a panel of nine cancer types (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Enzyme Inhibitory Activities

Research on compounds with structures akin to N-((4-butyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide has also revealed enzyme inhibitory properties. A study demonstrated the synthesis of triazole analogues exhibiting inhibitory activities against enzymes such as bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase, providing insights into their potential therapeutic applications (Virk et al., 2018).